Cas no 1909288-71-6 ((3s,4s)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid)

(3s,4s)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a trifluoromethyl group at the 4-position and a carboxylic acid moiety at the 3-position. Its stereospecific (3s,4s) configuration makes it a valuable building block in medicinal chemistry, particularly for designing bioactive compounds with enhanced metabolic stability and binding affinity. The trifluoromethyl group contributes to improved lipophilicity and electron-withdrawing properties, while the carboxylic acid functionality allows for further derivatization or salt formation. This compound is commonly employed in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals requiring rigid, stereodefined scaffolds. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.

(3s,4s)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid structure

1909288-71-6 structure

Product Name:(3s,4s)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid

CAS No:1909288-71-6

MF:C₆H₈F₃NO₂

MW:183.128432273865

MDL:MFCD29907135

CID:4628228

PubChem ID:90424808

Update Time:2025-05-28

(3s,4s)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (3s,4s)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- AMY34431
- EN300-266048
- 1909288-71-6
- PDWZJYCKCFENCX-QWWZWVQMSA-N
- MFCD29907135
- rac-(3R,4R)-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
- P17541
- CS-0053230
- TRANS-4-(TRIFLUOROMETHYL)PYRROLIDINE-3-CARBOXYLIC ACID
- AKOS037644633
- AS-54131
- (3s,4s)-4-(trifluoromethyl)pyrrolidine-3-carboxylicacid
- AT10189
- SCHEMBL16057547
- (3s,4s)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid
- MDL： MFCD29907135
- Inchi： 1S/C6H8F3NO2/c7-6(8,9)4-2-10-1-3(4)5(11)12/h3-4,10H,1-2H2,(H,11,12)/t3-,4-/m1/s1
- InChI Key： PDWZJYCKCFENCX-QWWZWVQMSA-N
- SMILES： FC([C@@H]1CNC[C@H]1C(=O)O)(F)F

Computed Properties

Exact Mass: 183.05071298 g/mol
Monoisotopic Mass: 183.05071298 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.8
Topological Polar Surface Area: 49.3
Molecular Weight: 183.13

(3s,4s)-4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid Pricemore >>

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